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Abstract
These application notes provide detailed protocols for the preparation, storage, and handling of

Butabindide stock solutions for various experimental applications. Butabindide is a potent

and selective inhibitor of tripeptidyl peptidase II (TPP II), a serine peptidase involved in the

inactivation of the neuropeptide cholecystokinin-8 (CCK-8).[1] Proper preparation of stock

solutions is critical for ensuring experimental reproducibility and accuracy. This document

outlines the solubility of Butabindide oxalate in common laboratory solvents and provides

step-by-step instructions for creating and storing stable stock solutions.

Introduction to Butabindide
Butabindide, and its more water-soluble salt form Butabindide oxalate, are powerful tools for

studying the physiological roles of TPP II and the modulation of CCK-8 signaling.[2] TPP II

inhibition by Butabindide has been shown to protect CCK-8 from degradation, thereby

potentiating its effects.[2] Accurate and consistent preparation of Butabindide solutions is the

first step in achieving reliable experimental outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative information for the preparation of

Butabindide oxalate stock solutions.
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Table 1: Physicochemical Properties of Butabindide Oxalate

Property Value Reference

Molecular Formula C₁₇H₂₅N₃O₂・C₂H₂O₄ [3]

Molecular Weight 393.44 g/mol [4][5]

Purity ≥98% [3]

Table 2: Solubility of Butabindide Oxalate

Solvent Solubility Reference

Water Soluble to 100 mM [4]

DMSO
Soluble to 100 mM; 39.34

mg/mL
[4][5]

DMF 1.6 mg/mL [3]

DMF:PBS (pH 7.2) (1:9) 0.1 mg/mL [3]

Table 3: Recommended Storage and Stability of Butabindide Oxalate

Form
Storage
Temperature

Stability Reference

Solid (Powder) -20°C (desiccated) ≥ 4 years [3][4]

Stock Solution (in

DMSO or Water)
-80°C Up to 6 months [6][7]

Stock Solution (in

DMSO or Water)
-20°C Up to 1 month [6][7]

Experimental Protocols
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Butabindide oxalate powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water

Vortex mixer

Sonicator (optional)

Sterile microcentrifuge tubes or cryovials

Calibrated pipettes and sterile tips

Analytical balance

Protocol for Preparing a 10 mM Butabindide Oxalate
Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM Butabindide oxalate stock solution

in DMSO.

Equilibrate Reagents: Allow the vial of Butabindide oxalate powder and the anhydrous

DMSO to equilibrate to room temperature before opening to prevent moisture condensation.

Weigh Butabindide Oxalate: Accurately weigh out 3.93 mg of Butabindide oxalate powder

using an analytical balance.

Dissolution:

Add the weighed Butabindide oxalate to a sterile microcentrifuge tube.

Add 1 mL of anhydrous DMSO to the tube.

Cap the tube tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

If necessary, briefly sonicate the solution in a water bath to ensure complete dissolution.

Visually inspect the solution to confirm that no particulates are present.
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Aliquoting:

Dispense the stock solution into smaller, single-use aliquots in sterile cryovials. This will

help to avoid repeated freeze-thaw cycles.[6][7]

Storage:

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[6][7]

Protocol for Preparing a 10 mM Butabindide Oxalate
Stock Solution in Water
This protocol describes the preparation of 1 mL of a 10 mM Butabindide oxalate stock solution

in sterile water.

Equilibrate Reagents: Allow the vial of Butabindide oxalate powder to equilibrate to room

temperature.

Weigh Butabindide Oxalate: Accurately weigh out 3.93 mg of Butabindide oxalate powder.

Dissolution:

Add the weighed powder to a sterile microcentrifuge tube.

Add 1 mL of sterile, nuclease-free water.

Vortex vigorously until the solid is completely dissolved. Warming the solution slightly may

aid in dissolution.

Sterilization (Optional but Recommended):

If the stock solution is intended for use in cell culture, it is advisable to sterilize it by

passing it through a 0.22 µm syringe filter.

Aliquoting and Storage:
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Aliquot the solution into sterile tubes and store at -80°C for up to 6 months or -20°C for up

to 1 month.[6][7]

Visualizations

CCK-8

TPP II

Degradation

Inactive Fragments

Butabindide Inhibition

Click to download full resolution via product page

Caption: Mechanism of Butabindide Action.
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Caption: Workflow for Butabindide Stock Preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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